3-(Propane-2-sulfonyl)cyclohexan-1-amine

• Molecular Formula: C9H19NO2S
• Molecular Weight: 205.32 g/mol
• IUPAC Name: 3-propan-2-ylsulfonylcyclohexan-1-amine
• InChI: InChI=1S/C9H19NO2S/c1-7(2)13(11,12)9-5-3-4-8(10)6-9/h7-9H,3-6,10H2,1-2H3
• InChI Key: AWIJEMWVCXSJMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1CCCC(C1)N

Description

3-(Propane-2-sulfonyl)cyclohexan-1-amine is a chemical compound with the molecular formula C₉H₁₉NO₂S and a molecular weight of 205.32 g/mol . This compound is primarily used for research purposes and has applications in various scientific fields.

Preparation Methods

The synthesis of 3-(Propane-2-sulfonyl)cyclohexan-1-amine involves several steps. One common method includes the reaction of cyclohexanone with propane-2-sulfonyl chloride in the presence of a base to form the sulfonyl derivative. This intermediate is then reacted with ammonia or an amine to yield the final product . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

3-(Propane-2-sulfonyl)cyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming various derivatives. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

3-(Propane-2-sulfonyl)cyclohexan-1-amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Propane-2-sulfonyl)cyclohexan-1-amine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar compounds to 3-(Propane-2-sulfonyl)cyclohexan-1-amine include other sulfonyl derivatives of cyclohexane and related amines. These compounds share similar chemical properties but may differ in their biological activities and applications. The unique structure of this compound, particularly the presence of the propane-2-sulfonyl group, distinguishes it from other related compounds .